1-Iodo-2,5-dimethyl-4-nitrobenzene

• IUPAC Name: 1-iodo-2,5-dimethyl-4-nitrobenzene
• InChI: InChI=1S/C8H8INO2/c1-5-4-8(10(11)12)6(2)3-7(5)9/h3-4H,1-2H3
• InChI Key: CJMAFEVEDSAPLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1I)C)[N+](=O)[O-]
• Molecular Formula: C8H8INO2
• DSSTOX Substance ID: DTXSID30285909
• Molecular Weight: 277.06 g/mol
• CAS RN: 6311-51-9

Description

1-Iodo-2,5-dimethyl-4-nitrobenzene is a chemical compound with the molecular formula C8H8INO2. It is a solid substance and is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields.

Molecular Structure Analysis

The molecular structure of 1-Iodo-2,5-dimethyl-4-nitrobenzene consists of a benzene ring with iodine, nitro, and two methyl groups attached to it. The exact positions of these groups on the benzene ring can be determined by the numbering of the compound, following the rules of IUPAC nomenclature.

Physical And Chemical Properties Analysis

1-Iodo-2,5-dimethyl-4-nitrobenzene is a solid substance. It has a molecular weight of 277.06. The compound should be stored in a dark place, sealed in dry conditions, at a temperature of 2-8°C.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Halogen Exchange Reactions : 1-Iodo-2,5-dimethyl-4-nitrobenzene serves as a valuable starting material for the synthesis of other compounds. .
• Indole Derivatives : Indoles are prevalent moieties in biologically active compounds. Researchers have explored indole derivatives for their potential in treating cancer cells, microbial infections, and various disorders. .

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. Therefore, it is recommended to use personal protective equipment, such as gloves and eye protection, when handling this compound.

Mechanism of Action

Target of Action

The primary target of 1-Iodo-2,5-dimethyl-4-nitrobenzene is the benzene ring . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the ring . This makes the benzene ring especially stable and allows it to undergo electrophilic aromatic substitution while maintaining its aromaticity .

Mode of Action

The mode of action of 1-Iodo-2,5-dimethyl-4-nitrobenzene involves a two-step mechanism known as electrophilic aromatic substitution .

In the first step , which is slow and rate-determining, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate known as a benzenonium ion .

In the second step , which is fast, a proton is removed from this intermediate, yielding a substituted benzene ring . This mechanism allows the benzene ring to retain its aromaticity throughout the reaction .

Biochemical Pathways

The biochemical pathway involved in the action of 1-Iodo-2,5-dimethyl-4-nitrobenzene is the electrophilic aromatic substitution pathway . This pathway allows the benzene ring to undergo substitution reactions while maintaining its aromaticity . The downstream effects of this pathway involve the formation of a substituted benzene ring .

Result of Action

The result of the action of 1-Iodo-2,5-dimethyl-4-nitrobenzene is the formation of a substituted benzene ring . This occurs through the electrophilic aromatic substitution pathway, where the benzene ring undergoes a substitution reaction while maintaining its aromaticity .

Action Environment

The action of 1-Iodo-2,5-dimethyl-4-nitrobenzene can be influenced by environmental factors. For instance, the compound should be stored in a dark place , sealed in dry conditions, and at a temperature between 2-8°C . These conditions help maintain the compound’s stability and efficacy.